2-Ethyl-1-methyl-1H-benzoimidazol-5-ylamine dihydrochloride

• IUPAC Name: 2-ethyl-1-methylbenzimidazol-5-amine;dihydrochloride
• InChI: InChI=1S/C10H13N3.2ClH/c1-3-10-12-8-6-7(11)4-5-9(8)13(10)2;;/h4-6H,3,11H2,1-2H3;2*1H
• InChI Key: IVPRVTXYJCQXQP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(N1C)C=CC(=C2)N.Cl.Cl
• Molecular Formula: C10H15Cl2N3
• Molecular Weight: 248.15 g/mol

Description

2-Ethyl-1-methyl-1H-benzoimidazol-5-ylamine dihydrochloride is a chemical compound with the molecular formula C10H13N3•2HCl. It has a molecular weight of 248.15. The compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The InChI code for 2-Ethyl-1-methyl-1H-benzoimidazol-5-ylamine is 1S/C10H13N3/c1-3-10-12-8-6-7 (11)4-5-9 (8)13 (10)2/h4-6H,3,11H2,1-2H3. This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

The compound is a solid. The SMILES string, which represents the structure of the molecule, is CCc1nc2cc (N)ccc2n1C. The InChI key, which is a unique identifier for the molecule, is QCMZNESQQDSNIH-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Sharma et al. (2010) explored the synthesis of new benzimidazole derivatives showing potent antihypertensive activity. These compounds were synthesized through the conversion of 2-(α-hydroxy benzyl) benzimidazole to its bromo derivative, followed by cyclocondensation with various reagents. The synthesized compounds demonstrated significant antihypertensive effects, as evaluated by the tail cuff method and direct blood pressure measurement. This research highlights the therapeutic potential of benzimidazole derivatives in hypertension management (Sharma, Kohli, & Sharma, 2010).

Antimicrobial Activity

E. H. Zimam (2014) conducted research on synthesizing new fused pyrazolopyrimidin derivatives with a 2-heterocycle-substituted benzimidazole core. The study found some of these compounds exhibited high inhibitory activity against both Gram-positive and Gram-negative bacteria, showcasing the benzimidazole derivatives' potential as effective antimicrobial agents (Zimam, 2014).

Anticancer Potential

Novel benzimidazole derivatives were synthesized and evaluated for their anticancer activity by Nofal et al. (2011). These compounds, including 1-(1H-benzimidazol-2-yl)-3-(substituted)-2-propen-1-one and its analogues, were tested against various cancer cell lines. Among these derivatives, benzimidazole-2-isoxazole demonstrated significant potency, indicating the benzimidazole scaffold's potential in developing new anticancer agents (Nofal et al., 2011).

Safety and Hazards

The compound is classified as an irritant. The safety information provided by Sigma-Aldrich includes the following hazard statements: H318, which means it causes serious eye damage. The precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), and P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).